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Compound of Interest

Compound Name: Rebamipide, (R)-

CAS No.: 111911-90-1

Cat. No.: B051133 Get Quote

Executive Summary & Chemical Context
This guide mandates the standard operating procedures (SOPs) for the disposal of

Rebamipide, (R)- (CAS: 90098-04-7 for the generic/racemate; specific enantiomer handling

remains identical).[1] Rebamipide is a quinolinone derivative used primarily for mucosal

protection.[1] While effective therapeutically, it is classified as Acute Toxic (Oral, Category 3) in

its pure powder form.

Critical Directive: Unlike benign buffers, Rebamipide cannot be sewered. It requires thermal

destruction via high-temperature incineration.[1] This guide prioritizes the "Cradle-to-Grave"

management approach to ensure compliance with local and federal regulations (e.g., EPA

RCRA in the US).

Hazard Profile & Physical Properties
Effective disposal begins with accurate characterization.[1] Treat the (R)- enantiomer with the

same rigor as the racemate.

Table 1: Physicochemical and Hazard Data
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Property Specification Operational Implication

CAS Number 90098-04-7 (General)
Identifier for waste manifests.

[1]

Appearance White crystalline powder

High risk of aerosolization;

respiratory protection required.

[1]

Solubility
Soluble in DMF, DMSO;

Slightly soluble in Ethanol

Use compatible organic

solvents for cleaning residues.

Melting Point ~288–290°C (dec)

Stable solid; requires high-

temp incineration for

destruction.[1]

GHS Classification
Acute Tox. 3 (H301): Toxic if

swallowed

Zero tolerance for ingestion;

strict hand-to-mouth hygiene.

[1]

Signal Word DANGER
High-alert labeling required on

all waste containers.[1]

Pre-Disposal Safety Protocols
Before generating waste, the following barriers must be in place to prevent exposure.

Engineering Controls: All weighing and transfer of the solid powder must occur inside a

Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood to prevent

inhalation of dust.

Personal Protective Equipment (PPE):

Respiratory: N95 particulate respirator (minimum) if outside a hood; P100 recommended

for spill cleanup.[1]

Dermal: Double nitrile gloves (0.11 mm minimum thickness).[1]

Ocular: Chemical splash goggles (ANSI Z87.1).[1]
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Waste Segregation & Disposal Workflows
The disposal pathway is determined by the physical state of the waste. Rebamipide is not

typically listed on the EPA's P-list or U-list, but due to its H301 toxicity, it must be managed as

Hazardous Chemical Waste.[1]

Workflow A: Solid Waste (Pure Substance &
Contaminated Debris)

Applicability: Expired powder, weighing boats, contaminated gloves, and paper towels.

Protocol:

Collect all solids in a wide-mouth HDPE jar or a dedicated solid waste drum.[1]

Label the container clearly: "Hazardous Waste - Toxic Solid - Rebamipide".[1]

Do not mix with oxidizers or reactive metals.[1]

Final Disposal: Transfer to a licensed waste management contractor for High-Temperature

Incineration (with afterburner and scrubber).[1]

Workflow B: Liquid Waste (Stock Solutions)
Applicability: Rebamipide dissolved in DMSO, DMF, or HPLC mobile phases.

Protocol:

Segregate based on the solvent (e.g., "Halogenated" vs. "Non-Halogenated" Organic

Waste).[1]

Ensure the container is compatible with the solvent (e.g., glass or fluorinated HDPE for

aggressive organic solvents).

Label: "Hazardous Waste - Flammable/Toxic - Rebamipide Solution".

Final Disposal: Fuel blending or incineration.[1]
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Visualizing the Segregation Logic
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Figure 1: Decision logic for segregating Rebamipide waste streams to ensure proper

incineration.

Spill Response Protocol
In the event of an accidental release, immediate action is required to prevent area

contamination and exposure.[2]

Spill Kit Requirements:

Absorbent pads/pillows.[1]

Inert absorbent powder (Vermiculite or Diatomaceous earth).[1]
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Scoop and brush (disposable).[1]

Waste bags (yellow/red hazardous bags).[1]

Step-by-Step Response:
Evacuate & Isolate: Clear the immediate area.[1][3] Post "Do Not Enter" signage.[1]

PPE Up: Don double gloves, goggles, lab coat, and N95/P100 respirator.

Containment:

Powder: Cover gently with damp paper towels to prevent dust cloud formation.[1]

Liquid: Dike the spill with absorbent socks.[1]

Cleanup:

Scoop material into a hazardous waste bag.[1]

Clean the surface with a soap/water solution followed by an alcohol wipe (Rebamipide is

soluble in organics).[1]

Verification: Check for residue. Place all cleanup materials into the hazardous waste stream.

[1]

Spill Detected Assess Volume & Form

Powder Spill

Liquid/Solution Spill

1. Dampen with wet towels
2. Scoop carefully (No Dust)

3. Bag waste

1. Absorb with Vermiculite
2. Wipe with Ethanol

3. Bag waste

Report to EHS &
Log Incident

Click to download full resolution via product page

Figure 2: Tactical response flow for containment and cleanup of Rebamipide spills.

Regulatory Compliance (RCRA & EPA)
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While Rebamipide is not explicitly listed on the EPA's P-list (acutely toxic listed wastes) or U-list

(toxic listed wastes), it exhibits the characteristic of toxicity (H301).[1]

Generator Status: If your lab generates significant quantities, you may be classified as a

Small Quantity Generator (SQG) or Large Quantity Generator (LQG).[1]

Best Practice: Always classify Rebamipide waste as "Non-RCRA Regulated Hazardous

Waste" (if not testing for TCLP) or simply "Hazardous Pharmaceutical Waste".[1]

Prohibition: Never dispose of this compound down the drain (sewer) or in regular trash

(landfill).[1] This violates the Clean Water Act and local POTW (Publicly Owned Treatment

Works) permits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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